3-{[5-(3,4-dichlorophenyl)-4-ethyl-4H-1,2,4-triazol-3-yl]thio}-4-phenylquinolin-2-ol

• IUPAC Name: 3-[[5-(3,4-dichlorophenyl)-4-ethyl-1,2,4-triazol-3-yl]sulfanyl]-4-phenyl-1H-quinolin-2-one
• InChI: InChI=1S/C25H18Cl2N4OS/c1-2-31-23(16-12-13-18(26)19(27)14-16)29-30-25(31)33-22-21(15-8-4-3-5-9-15)17-10-6-7-11-20(17)28-24(22)32/h3-14H,2H2,1H3,(H,28,32)
• InChI Key: CLJIZBYXMVLCTG-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=NN=C1SC2=C(C3=CC=CC=C3NC2=O)C4=CC=CC=C4)C5=CC(=C(C=C5)Cl)Cl
• Molecular Formula: C25H18Cl2N4OS
• Molecular Weight: 493.4 g/mol

Description

The compound is a complex organic molecule that contains several functional groups, including a 1,2,4-triazole ring, a phenyl group, and a quinolin-2-ol group. The 1,2,4-triazole ring is a five-membered ring containing two nitrogen atoms and three carbon atoms. The phenyl group is a six-membered aromatic ring, and the quinolin-2-ol group is a fused ring system containing a benzene ring and a pyridine ring with a hydroxyl group attached.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of multiple functional groups and rings. The 1,2,4-triazole ring, phenyl group, and quinolin-2-ol group would all contribute to the overall structure.

Chemical Reactions Analysis

1,2,4-Triazoles are known to participate in a variety of chemical reactions, often serving as a basic nucleus of different heterocyclic compounds with various biological applications.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the 1,2,4-triazole ring could contribute to its potential biological activity.

Scientific Research Applications

Chemical Synthesis and Catalysis

• Suzuki–Miyaura Coupling : The Suzuki–Miyaura (SM) coupling is a powerful carbon–carbon bond-forming reaction. . Its mild reaction conditions and functional group tolerance make it valuable for synthesizing complex organic molecules.
• . Researchers might explore its use in diverse chemical transformations.

Biological Research

• Antileishmanial and Antimalarial Activities : Pyrazole-bearing compounds, like “AKOS001728129,” exhibit pharmacological effects. .

Mechanism of Action

The mechanism of action would depend on the specific application of the compound. For example, some 1,2,4-triazoles have been found to have antiviral and anti-infective properties.